N-butyl-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide

• IUPAC Name: N-butyl-2-[5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C20H22N4O4/c1-3-4-11-21-17(25)13-24-12-15(7-10-18(24)26)20-22-19(23-28-20)14-5-8-16(27-2)9-6-14/h5-10,12H,3-4,11,13H2,1-2H3,(H,21,25)
• InChI Key: FTDMISSJXLNWJU-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CN1C=C(C=CC1=O)C2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H22N4O4
• Molecular Weight: 382.4 g/mol
• CAS No.: 1112419-37-0

Description

N-butyl-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide is a synthetic small molecule characterized by a hybrid structure combining a 1,2,4-oxadiazole ring, a 2-oxo-1,2-dihydropyridine core, and an N-butyl acetamide side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the synthesis of complex organic molecules.

Industrial Production Methods

Industrial production of this compound may involve optimizing the synthetic routes to ensure high yield and purity. This often includes the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability. The specific conditions and reagents used in industrial production can vary depending on the desired scale and application.

Chemical Reactions Analysis

Types of Reactions

N-butyl-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Lithium aluminum hydride, sodium borohydride.

Substitution reagents: Nucleophiles such as amines or electrophiles like alkyl halides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

N-butyl-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Explored for its potential therapeutic applications, including as a drug candidate for various diseases.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of N-butyl-2-{5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-2-oxo-1,2-dihydropyridin-1-yl}acetamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Table 1: Key Structural Differences Among Analogs

Compound Name / ID	Core Structure	Substituents (R-Groups)	Molecular Weight (g/mol)
Target Compound	1,2,4-Oxadiazole + dihydropyridine	N-butyl acetamide, 4-methoxyphenyl	~413.45 (estimated)
3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-N-(2-phenylethyl)propanamide (ID: 896817-57-5)	1,2,4-Oxadiazole	Phenethyl propanamide, 4-methoxyphenyl	~407.43
2-[5-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-2-oxo-1,2-dihydropyridin-1-yl]-N-[(4-fluorophenyl)methyl]acetamide	1,2,4-Oxadiazole + dihydropyridine	4-fluorophenylmethyl acetamide, cyclopropyl	~438.44
TASP0415914 (N-{5-[3-(3-hydroxypiperidin-1-yl)-1,2,4-oxadiazol-5-yl]-4-methyl-1,3-thiazol-2-yl}acetamide)	1,2,4-Oxadiazole + thiazole	Hydroxypiperidinyl, methyl thiazole	~408.46

Key Observations :

• Core Modifications: Unlike TASP0415914 (), which replaces dihydropyridine with a thiazole ring, the target compound’s dihydropyridine core may enable distinct binding modes in kinase inhibition due to planar aromaticity and hydrogen-bond donor capacity .

Functional and Pharmacological Comparisons

Key Findings :

• Target Selectivity : The target compound’s 4-methoxyphenyl-1,2,4-oxadiazole motif is structurally analogous to TASP0415914’s hydroxypiperidinyl-oxadiazole group, but the absence of a thiazole ring likely shifts target specificity away from PI3Kγ .